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Compound of Interest

Compound Name: Cardine

Cat. No.: B15952939

Get Quote

The proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental protection. When a chemical is ambiguously identified as "Cardine," it is crucial

to first ascertain its precise identity, as this will dictate the correct disposal protocol. In a

research and development setting, "Cardine" most likely refers to one of two substances:

Cardene® (nicardipine hydrochloride), a pharmaceutical compound, or Cardarine (GW501516),

an experimental drug. This guide provides detailed disposal procedures for both possibilities,

empowering researchers to manage this chemical waste responsibly.

Immediate Safety and Identification
Before proceeding with disposal, the primary step is to identify the chemical definitively. Consult

the container's label, Safety Data Sheet (SDS), and any accompanying documentation. If the

identity of "Cardine" cannot be confirmed, it must be treated as an unknown hazardous waste,

and your institution's environmental health and safety (EHS) office must be contacted for

guidance.

Quantitative Data Summary
The following table summarizes key quantitative data for both potential identities of "Cardine."

This information is essential for a comprehensive understanding of the chemicals' properties
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and associated hazards.

Property
Cardene® (Nicardipine
Hydrochloride)

Cardarine (GW501516)

CAS Number 54527-84-3[1][2] 317318-70-0[3][4]

Molecular Formula C₂₆H₃₀ClN₃O₆[5] C₂₁H₁₈F₃NO₃S₂[4]

Molecular Weight 515.99 g/mol [5] 453.5 g/mol [4]

Physical State Yellow powder[5] Crystalline solid[6]

Solubility
Soluble in Methanol and

DMSO (~1mg/mL)[5]

Soluble in Ethanol, DMSO,

and DMF (~12, 20, and 25

mg/ml, respectively)[6]

Primary Hazards
Toxic if swallowed, in contact

with skin, or if inhaled[2][5]

Potential carcinogen; skin,

eye, and respiratory irritant.[4]

Disposal of Cardene® (Nicardipine Hydrochloride)
Cardene®, the brand name for nicardipine hydrochloride, is a calcium channel blocker used to

treat high blood pressure. As a pharmaceutical compound, its disposal is governed by

regulations for chemical and pharmaceutical waste.

Experimental Protocols for Disposal
Disposal of nicardipine hydrochloride should always be conducted in accordance with the

product's Safety Data Sheet and local, state, and federal regulations. The primary method for

disposal is through a licensed hazardous waste disposal contractor.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety goggles, gloves, and a lab coat.

Waste Segregation:
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Solid Waste: Collect solid nicardipine hydrochloride waste in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing nicardipine hydrochloride should be collected in a

separate, labeled hazardous waste container for liquids. Do not dispose of solutions down

the drain.[7]

Contaminated Materials: Any materials, such as weighing paper, gloves, or pipette tips,

that are contaminated with nicardipine hydrochloride should be placed in the solid

hazardous waste container.

Container Management: Keep the hazardous waste container securely closed when not in

use. Store it in a designated, well-ventilated area, away from incompatible materials such as

strong acids, bases, and oxidizers.[8]

Waste Pickup: Arrange for the collection of the hazardous waste container by your

institution's EHS department or a licensed waste disposal contractor.

Disposal Workflow Diagram for Cardene® (Nicardipine
Hydrochloride)
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Disposal Workflow for Cardene® (Nicardipine Hydrochloride)
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Caption: Workflow for the proper disposal of Cardene® (Nicardipine Hydrochloride).

Disposal of Cardarine (GW501516)
Cardarine, or GW501516, is a research chemical that was withdrawn from clinical development

due to its potential to cause cancer in animal studies.[4] It is often sold for "research use only"
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and is a substance banned by the World Anti-Doping Agency (WADA). Due to its carcinogenic

potential, it must be handled and disposed of with extreme caution.

Experimental Protocols for Disposal
The disposal of Cardarine (GW501516) requires stringent safety measures. It should be treated

as a potent carcinogen, and all waste must be managed as hazardous.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Wear enhanced PPE, including double gloves, a lab

coat, and safety goggles. All handling of solid GW501516 should be done in a chemical fume

hood.

Waste Segregation:

Solid Waste: Collect all solid GW50151al waste in a dedicated, clearly labeled hazardous

waste container for carcinogenic materials.

Liquid Waste: Solutions containing GW501516 should be collected in a separate, labeled

hazardous waste container for liquid carcinogens. Do not dispose of solutions down the

drain.

Contaminated Materials: All materials that have come into contact with GW501516,

including pipette tips, tubes, and gloves, must be disposed of as carcinogenic waste.

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with GW501516 using a method approved by your institution's EHS office.

Container Management: Ensure the hazardous waste container is sealed and stored in a

secure, designated area for carcinogenic waste.

Waste Pickup: Contact your institution's EHS department for collection and disposal through

a specialized hazardous waste contractor experienced in handling carcinogenic materials.

Disposal Workflow Diagram for Cardarine (GW501516)
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Disposal Workflow for Cardarine (GW501516)
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Caption: Workflow for the proper disposal of Cardarine (GW501516).

In conclusion, the responsible disposal of "Cardine" hinges on its correct identification. Always

prioritize safety by consulting the SDS and adhering to your institution's EHS guidelines. When

in doubt, treat the substance with the highest level of precaution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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